5-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-iodovalerophenone
Overview
Description
Scientific Research Applications
1. Photovoltaic Applications
Research by Jørgensen and Krebs (2005) explored the synthesis of new monomers for the directional stepwise synthesis of oligophenylenevinylenes (OPVs), which included derivatives of 5,5-dimethyl-1,3-dioxan. These trimeric OPVs, when used in photovoltaic cells, demonstrated conversion efficiencies in the range of 0.5-1% in blends with a soluble C60 derivative, indicating potential applications in solar energy conversion (Jørgensen & Krebs, 2005).
2. Catalysis in Chemical Synthesis
Deutsch, Martin, and Lieske (2007) investigated the acid-catalyzed condensation of glycerol with various chemicals, including [1,3]dioxan derivatives. This research highlighted the potential of [1,3]dioxan-5-ols, a category closely related to 5,5-dimethyl-1,3-dioxan, as precursors for 1,3-propanediol derivatives in the synthesis of novel platform chemicals (Deutsch, Martin, & Lieske, 2007).
3. Novel Anti-inflammatory Drug Development
A study by Li et al. (2008) explored the synthesis of N-[2-(5,5-dimethyl-1,3-dioxane-2-yl)ethyl]amino acids, demonstrating significant anti-inflammatory activities in a mouse model. This suggests the use of 5,5-dimethyl-1,3-dioxane derivatives in the development of new anti-inflammatory drugs (Li et al., 2008).
4. Progesterone Receptor Modulators
Fensome et al. (2008) conducted research on 3,3-dialkyl-5-aryloxindole series of progesterone receptor (PR) modulators, which included compounds with 5,5-dimethyl-1,3-dioxan derivatives. This study is significant for understanding the role of these derivatives in modulating progesterone receptors, which has implications in female healthcare, including contraception and treatment of certain breast cancers (Fensome et al., 2008).
5. Herbicidal Activity
Research by Fu et al. (2017) on pyrazole benzophenone derivatives, which utilized 1,3-dioxane derivatives as starting materials, revealed that some of these compounds exhibited significant herbicidal activity. This indicates the potential of 5,5-dimethyl-1,3-dioxan derivatives in the design of new herbicides (Fu et al., 2017).
properties
IUPAC Name |
5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-iodophenyl)pentan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23IO3/c1-17(2)11-20-16(21-12-17)6-4-3-5-15(19)13-7-9-14(18)10-8-13/h7-10,16H,3-6,11-12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGUCJKUAIWWONV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC(OC1)CCCCC(=O)C2=CC=C(C=C2)I)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23IO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30645908 |
Source
|
| Record name | 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(4-iodophenyl)pentan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30645908 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
402.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-iodovalerophenone | |
CAS RN |
898785-64-3 |
Source
|
| Record name | 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(4-iodophenyl)pentan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30645908 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
